Cas no 1853055-61-4 (5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde
• CAS No: 1853055-61-4
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5690033
• PubChem ID: 127007456
• Update Time: 2025-06-15

5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725860
• 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde
• 1853055-61-4
• 2-Furancarboxaldehyde, 5-(3-fluoro-5,6-dihydro-1(2H)-pyridinyl)-

• Inchi： 1S/C10H10FNO2/c11-8-2-1-5-12(6-8)10-4-3-9(7-13)14-10/h2-4,7H,1,5-6H2
• InChI Key： XUIYQZFAVHISBV-UHFFFAOYSA-N
• SMILES： FC1=CCCN(C2=CC=C(C=O)O2)C1

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4Ų

Additional information on 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde

5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde (CAS No. 1853055-61-4): An Overview of Its Structure, Synthesis, and Applications

5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde (CAS No. 1853055-61-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a tetrahydropyridine moiety, both of which are functional groups with diverse biological activities. The presence of a fluorine atom further enhances its potential for various applications in drug discovery and development.

The chemical structure of 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde is noteworthy for its complexity and the strategic placement of functional groups. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is known for its stability and reactivity in various chemical reactions. The tetrahydropyridine moiety, on the other hand, is a six-membered saturated heterocycle with a nitrogen atom, which can undergo various transformations to form biologically active compounds. The fluorine atom at the 5-position of the tetrahydropyridine ring adds an additional layer of complexity and potential for modulation of biological activity.

The synthesis of 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde has been explored through several synthetic routes. One common approach involves the condensation of 5-fluoro-tetrahydropyridine with furfuraldehyde in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism followed by dehydration to form the desired aldehyde. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using metal-free catalysts and microwave-assisted reactions.

In terms of its biological activity, 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde has shown promise in various pharmacological studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can inhibit the activity of certain kinases and proteases, which are key targets in the treatment of cancer and neurodegenerative diseases. Additionally, it has been evaluated for its anti-inflammatory properties and has shown efficacy in reducing inflammation in preclinical models.

The pharmacokinetic properties of 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier (BBB) makes it particularly interesting for central nervous system (CNS) disorders. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic potential.

In the context of drug discovery and development, 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde serves as a valuable starting point for lead optimization. Chemists can modify the structure by introducing different substituents or functional groups to improve its potency and selectivity against specific targets. For example, appending hydrophobic groups can enhance lipophilicity and improve cell membrane permeability. Conversely, adding polar groups can improve solubility and reduce off-target effects.

The safety profile of 5-(5-Fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde is another critical aspect that has been studied extensively. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are necessary before advancing to clinical trials. Preclinical studies have also explored its potential for causing genotoxicity or mutagenicity, with results indicating minimal risk at relevant doses.

In conclusion, 5-(5-fluoro-1,2,3,6-tetrahydropyridin-1-yl)furan-2-carbaldehyde (CAS No. 1853055-61-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its properties for clinical use.